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Abstract

PF-739 is a potent, orally active, and non-selective small molecule activator of AMP-activated
protein kinase (AMPK), a central regulator of cellular energy homeostasis. By activating all 12
heterotrimeric AMPK complexes, PF-739 has demonstrated significant potential in preclinical
models for the treatment of metabolic diseases, particularly type 2 diabetes. This technical
guide provides a detailed overview of the chemical structure, physicochemical properties,
mechanism of action, and biological effects of PF-739, supplemented with experimental
protocols and pathway diagrams to support further research and development.

Chemical Structure and Physicochemical Properties

PF-739, with the IUPAC name (3R,3aR,6R,6aR)-6-((6-Chloro-5-(4-(1-
(hydroxymethyl)cyclopropyl)phenyl)-1H-benzo[d]imidazol-2-yl)oxy)hexahydrofuro[3,2-b]furan-3-
ol, is a complex heterocyclic molecule.[1] Its chemical and physical properties are summarized
in the table below. While specific experimental data for melting point and pKa are not readily
available in the reviewed literature, the provided information is based on data from chemical
suppliers and computational predictions.
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Property Value Reference
Chemical Formula C23H23CIN205 [1]
Molecular Weight 442.89 g/mol [1]
CAS Number 1852452-14-2 [1]

(3R,3aR,6R,6aR)-6-((6-Chloro-
5-(4-(1-
hydroxymethyl)cyclopropyl)ph
IUPAC Name (hy Y Y y .p PYhp [1]
enyl)-1H-benzo[d]imidazol-2-

yl)oxy)hexahydrofuro[3,2-

b]furan-3-ol
Appearance White to light yellow solid [2]
Solubility Soluble in DMSO [2]

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C
Storage [2]

for 6 months, -20°C for 1

month.

Mechanism of Action: Pan-AMPK Activation

PF-739 functions as a direct allosteric activator of AMPK.[2][3] AMPK is a heterotrimeric
enzyme composed of a catalytic a subunit and regulatory 3 and y subunits. PF-739 binds to the
allosteric drug and metabolite (ADaM) site on the AMPK complex, a pocket between the a and
B subunits, leading to a conformational change that enhances kinase activity.[4] A key feature
of PF-739 is its non-selective activation of all 12 potential AMPK heterotrimeric complexes.[2][5]
This pan-activation profile distinguishes it from other AMPK activators that may exhibit isoform
selectivity.

The activation of AMPK by PF-739 initiates a cascade of downstream signaling events aimed
at restoring cellular energy balance. Activated AMPK phosphorylates a multitude of
downstream targets, leading to the stimulation of catabolic pathways (e.g., glucose uptake and
fatty acid oxidation) and the inhibition of anabolic pathways (e.g., gluconeogenesis and protein
synthesis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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